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hepoxillin A3-D hepoxillin A3-D
Brand Name: Vulcanchem
CAS No.: 135819-58-8
VCID: VC0143621
InChI: InChI=1S/C25H42N2O7S/c1-2-3-4-5-6-10-13-21(29)22(35-18-20(26)25(34)27-17-24(32)33)16-15-19(28)12-9-7-8-11-14-23(30)31/h6-7,9-10,15-16,19-22,28-29H,2-5,8,11-14,17-18,26H2,1H3,(H,27,34)(H,30,31)(H,32,33)/b9-7+,10-6+,16-15+/t19?,20-,21?,22?/m0/s1
SMILES: CCCCCC=CCC(C(C=CC(CC=CCCCC(=O)O)O)SCC(C(=O)NCC(=O)O)N)O
Molecular Formula: C25H42N2O7S
Molecular Weight: 514.7 g/mol

hepoxillin A3-D

CAS No.: 135819-58-8

Main Products

VCID: VC0143621

Molecular Formula: C25H42N2O7S

Molecular Weight: 514.7 g/mol

hepoxillin A3-D - 135819-58-8

CAS No. 135819-58-8
Product Name hepoxillin A3-D
Molecular Formula C25H42N2O7S
Molecular Weight 514.7 g/mol
IUPAC Name (5E,9E,14E)-11-[(2R)-2-amino-3-(carboxymethylamino)-3-oxopropyl]sulfanyl-8,12-dihydroxyicosa-5,9,14-trienoic acid
Standard InChI InChI=1S/C25H42N2O7S/c1-2-3-4-5-6-10-13-21(29)22(35-18-20(26)25(34)27-17-24(32)33)16-15-19(28)12-9-7-8-11-14-23(30)31/h6-7,9-10,15-16,19-22,28-29H,2-5,8,11-14,17-18,26H2,1H3,(H,27,34)(H,30,31)(H,32,33)/b9-7+,10-6+,16-15+/t19?,20-,21?,22?/m0/s1
Standard InChIKey BIWALBLSFARGON-GHTRGEPCSA-N
Isomeric SMILES CCCCC/C=C/CC(C(/C=C/C(C/C=C/CCCC(=O)O)O)SC[C@@H](C(=O)NCC(=O)O)N)O
SMILES CCCCCC=CCC(C(C=CC(CC=CCCCC(=O)O)O)SCC(C(=O)NCC(=O)O)N)O
Canonical SMILES CCCCCC=CCC(C(C=CC(CC=CCCCC(=O)O)O)SCC(C(=O)NCC(=O)O)N)O
Synonyms 8,12-dihydroxy-11-cysteinylglycinyleicosa-5,9,14-trienoic acid
hepoxillin A3-D
HxA3-D
PubChem Compound 6439395
Last Modified Nov 11 2021
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